Cas no 2034481-14-4 (3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine)

• Product Name: 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine
• CAS No: 2034481-14-4
• MF: C₁₉H₂₁N₅O₂
• MW: 351.4023
• CID: 5354126
• Update Time: 2025-06-09

3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine Chemical and Physical Properties

Names and Identifiers

• (2-methylimidazo[1,2-a]pyridin-3-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• (2-methylimidazo[1,2-a]pyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
• 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine

• Inchi： 1S/C19H21N5O2/c1-13-8-9-17(22-21-13)26-15-6-5-10-23(12-15)19(25)18-14(2)20-16-7-3-4-11-24(16)18/h3-4,7-9,11,15H,5-6,10,12H2,1-2H3
• InChI Key： RQNJWKULTLGTTN-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C2=C(C([H])([H])[H])N=C3C([H])=C([H])C([H])=C([H])N23)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine

Introduction to 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine (CAS No. 2034481-14-4)

3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine, with the CAS number 2034481-14-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, particularly the presence of a 2-methylimidazo[1,2-a]pyridine moiety and a piperidinyl group, contribute to its potential therapeutic applications.

The synthesis of 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine has been extensively studied in recent years. One of the key methods involves the coupling of a suitable pyridazine derivative with a functionalized piperidine intermediate, followed by further modifications to introduce the imidazopyridine moiety. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its biological activity, 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine to selectively inhibit the activity of a specific kinase involved in tumor growth and metastasis. The researchers used a combination of in vitro and in vivo models to evaluate the efficacy and safety of this compound. The results showed that it effectively reduced tumor size and inhibited metastatic spread without causing significant toxicity to normal cells.

The pharmacokinetic properties of 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine have also been investigated. Studies have demonstrated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, the compound has shown good tissue distribution and low plasma protein binding, which are desirable characteristics for a drug candidate.

In addition to its potential as an anticancer agent, 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine has also been explored for its anti-inflammatory properties. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The mechanism by which it exerts these effects is thought to involve the inhibition of pro-inflammatory cytokines and signaling pathways.

The safety profile of 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yl)oxy]pyridazine has been evaluated through extensive toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-methyl-6-[(1-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}piperidin-3-yloxy)pyridazine, with CAS number 2034481-14-4, is a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential while minimizing any potential side effects.